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The K-CI cotransporter 2 (KCC2), encoded by the Sic12a5 gene, is a neuron-specific ion
transporter critical for establishing and maintaining the low intracellular chloride concentrations
necessary for fast hyperpolarizing inhibition mediated by GABAA and glycine receptors in the
mature central nervous system (CNS).[1][2][3] Disruption of KCC2 function is implicated in a
wide range of neurological and psychiatric disorders, including epilepsy, neuropathic pain,
autism spectrum disorders, and schizophrenia.[3][4][5] Consequently, mouse models with
genetic modifications of KCC2 are invaluable tools for investigating the pathophysiology of
these conditions and for testing novel therapeutic strategies.

This guide provides a comprehensive framework for validating the phenotype of a KCC2
mutant mouse model. It compares the genetic model with alternative pharmacological and in
vitro approaches, offering detailed experimental protocols and data presentation formats to aid
researchers in their study design and interpretation.

The Role of KCC2 in Neuronal Chloride
Homeostasis

KCC2 utilizes the electrochemical gradient of potassium to drive chloride out of the neuron.[3]
This function is essential for the "GABA switch" during development, where the action of GABA
transitions from excitatory to inhibitory.[2] In mature neurons, active KCC2 ensures that the
activation of GABAA receptors leads to a hyperpolarizing influx of chloride, resulting in synaptic
inhibition.[6] Dysfunction or downregulation of KCC2 leads to an accumulation of intracellular
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chloride, a depolarizing shift in the GABA reversal potential (EGABA), and compromised
inhibitory signaling, often resulting in neuronal hyperexcitability.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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